Cas no 117456-68-5 (Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI))
117456-68-5 structure
Product Name:Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI)
CAS No:117456-68-5
MF:C18H21N5O5
MW:387.389843702316
CID:206350
PubChem ID:189491
Update Time:2025-04-19
Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI)
- Guanosine, 2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)-
- DTXSID50922425
- 9-(2-Deoxypentofuranosyl)-6-(2-hydroxy-1-phenylethoxy)-3,9-dihydro-2H-purin-2-imine
- 117456-68-5
- 2'-Deoxy-6-O-(2-hydroxy-1-phenylethyl)guanosine
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- Inchi: 1S/C18H21N5O5/c19-18-21-16-15(20-9-23(16)14-6-11(26)13(8-25)27-14)17(22-18)28-12(7-24)10-4-2-1-3-5-10/h1-5,9,11-14,24-26H,6-8H2,(H2,19,21,22)/t11-,12?,13+,14+/m0/s1
- InChI Key: YTJHGRBOXPXFQD-JLSHEFACSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OC(CO)C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 387.15443
- Monoisotopic Mass: 387.15426879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 148.77
Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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